Cas no 2172522-72-2 (2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide
• CAS No: 2172522-72-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6238724
• PubChem ID: 165958375
• Update Time: 2025-08-05

2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide
• 2172522-72-2
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}acetohydrazide
• EN300-1290149

• Inchi： 1S/C9H14N2O2S/c1-2-7-3-4-8(13-7)5-14-6-9(12)11-10/h3-4H,2,5-6,10H2,1H3,(H,11,12)
• InChI Key： FPVNQNPBKQVBRF-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide

Professional Introduction to Compound with CAS No. 2172522-72-2 and Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide

The compound with the CAS number 2172522-72-2 and the product name 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The structural motif of (5-ethylfuran-2-yl)methylsulfanyl appended to the acetohydrazide backbone introduces a novel pharmacophore that has been extensively explored in recent years for its interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating furan derivatives. The presence of the 5-ethylfuran-2-yl moiety in this compound not only enhances its solubility and bioavailability but also imparts specific electronic properties that can modulate enzyme activity and receptor binding. The methylsulfanyl group further contributes to the compound's reactivity, making it a versatile scaffold for chemical modifications and derivatization.

In the context of drug development, acetohydrazide functionalities are well-known for their ability to form covalent bonds with biological targets, leading to potent and selective inhibition. This property has been exploited in the design of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The combination of these features in 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide makes it a promising candidate for further investigation.

Current research in this domain has focused on understanding the mechanism of action of such compounds through computational modeling and experimental validation. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the binding affinity and interaction patterns of this compound with biological targets. These studies have revealed that the (5-ethylfuran-2-yl)methylsulfanyl group interacts favorably with hydrophobic pockets in proteins, while the acetohydrazide moiety forms stable hydrogen bonds with polar residues.

One of the most exciting applications of this compound is in the development of novel therapeutic agents for neurological disorders. Preliminary studies have suggested that it may interact with specific neurotransmitter receptors, potentially leading to treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide to cross the blood-brain barrier is particularly noteworthy, as it opens up new avenues for central nervous system drug delivery.

The synthesis of this compound has also been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Modern synthetic methodologies, including flow chemistry and catalytic processes, have been employed to streamline the production process. These advancements not only reduce costs but also improve scalability, making it feasible for large-scale manufacturing.

In conclusion, 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetohydrazide (CAS No. 2172522-72-2) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.